4-{[(5-oxo-3-thioxo-2,5-dihydro-1,2,4-triazin-4(3H)-yl)imino]methyl}benzoic acid
4-{[(5-oxo-3-thioxo-2,5-dihydro-1,2,4-triazin-4(3H)-yl)imino]methyl}benzoic acid
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0689889
InChI:
InChI=1S/C11H8N4O3S/c16-9-6-12-14-11(19)15(9)13-5-7-1-3-8(4-2-7)10(17)18/h1-6H,(H,14,19)(H,17,18)/b13-5+
SMILES:
C1=CC(=CC=C1C=NN2C(=O)C=NNC2=S)C(=O)O
Molecular Formula:
C11H8N4O3S
Molecular Weight:
276.27 g/mol
4-{[(5-oxo-3-thioxo-2,5-dihydro-1,2,4-triazin-4(3H)-yl)imino]methyl}benzoic acid
CAS No.:
Cat. No.: VC0689889
Molecular Formula: C11H8N4O3S
Molecular Weight: 276.27 g/mol
* For research use only. Not for human or veterinary use.
![4-{[(5-oxo-3-thioxo-2,5-dihydro-1,2,4-triazin-4(3H)-yl)imino]methyl}benzoic acid -](/images/no_structure.jpg)
Specification
| Molecular Formula | C11H8N4O3S |
|---|---|
| Molecular Weight | 276.27 g/mol |
| IUPAC Name | 4-[(E)-(5-oxo-3-sulfanylidene-2H-1,2,4-triazin-4-yl)iminomethyl]benzoic acid |
| Standard InChI | InChI=1S/C11H8N4O3S/c16-9-6-12-14-11(19)15(9)13-5-7-1-3-8(4-2-7)10(17)18/h1-6H,(H,14,19)(H,17,18)/b13-5+ |
| Standard InChI Key | AZJGOPWPAQMFRK-WLRTZDKTSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=N/N2C(=O)C=NNC2=S)C(=O)O |
| SMILES | C1=CC(=CC=C1C=NN2C(=O)C=NNC2=S)C(=O)O |
| Canonical SMILES | C1=CC(=CC=C1C=NN2C(=O)C=NNC2=S)C(=O)O |
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